1-{[4-(Difluoromethoxy)-3-ethoxyphenyl]carbonyl}piperidine-4-carboxamide

• Molecular Formula: C16H20F2N2O4
• Molecular Weight: 342.34 g/mol
• IUPAC Name: 1-[4-(difluoromethoxy)-3-ethoxybenzoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H20F2N2O4/c1-2-23-13-9-11(3-4-12(13)24-16(17)18)15(22)20-7-5-10(6-8-20)14(19)21/h3-4,9-10,16H,2,5-8H2,1H3,(H2,19,21)
• InChI Key: HPTKIHFRWHKUMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)N2CCC(CC2)C(=O)N)OC(F)F

Description

1-[4-(Difluoromethoxy)-3-ethoxybenzoyl]-4-piperidinecarboxamide is a synthetic organic compound characterized by the presence of difluoromethoxy and ethoxy groups attached to a benzoyl moiety, which is further linked to a piperidinecarboxamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(Difluoromethoxy)-3-ethoxybenzoyl]-4-piperidinecarboxamide typically involves multiple steps, starting from commercially available precursors. One common route includes the following steps:

Formation of the Benzoyl Intermediate: The initial step involves the preparation of 4-(difluoromethoxy)-3-ethoxybenzoyl chloride from 4-(difluoromethoxy)-3-ethoxybenzoic acid using thionyl chloride (SOCl2) under reflux conditions.

Coupling with Piperidine: The benzoyl chloride intermediate is then reacted with 4-piperidinecarboxamide in the presence of a base such as triethylamine (TEA) to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. Continuous flow processes and the use of automated reactors can be employed to scale up the production while maintaining consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-[4-(Difluoromethoxy)-3-ethoxybenzoyl]-4-piperidinecarboxamide can undergo various chemical reactions, including:

Substitution Reactions: The difluoromethoxy and ethoxy groups can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be subjected to oxidation and reduction reactions, particularly at the piperidine ring and benzoyl moiety.

Hydrolysis: The amide bond in the compound can be hydrolyzed under acidic or basic conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

1-[4-(Difluoromethoxy)-3-ethoxybenzoyl]-4-piperidinecarboxamide has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacological agent, particularly in the development of drugs targeting specific receptors or enzymes.

Biological Studies: It is used in studies related to enzyme inhibition, receptor binding, and cellular signaling pathways.

Material Science: The compound’s unique chemical structure makes it suitable for use in the synthesis of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[4-(Difluoromethoxy)-3-ethoxybenzoyl]-4-piperidinecarboxamide involves its interaction with molecular targets such as enzymes or receptors. The difluoromethoxy and ethoxy groups contribute to the compound’s binding affinity and specificity. The piperidinecarboxamide moiety may interact with active sites or binding pockets, modulating the activity of the target molecule. Pathways involved in its mechanism of action include inhibition of specific enzymes or modulation of receptor-mediated signaling.

Comparison with Similar Compounds

Similar Compounds

Roflumilast: A PDE-4 inhibitor used in the treatment of chronic obstructive pulmonary disease (COPD).

Lumacaftor: Used in the treatment of cystic fibrosis.

Sonidegib: An anticancer agent for treating basal-cell carcinoma.

Uniqueness

1-[4-(Difluoromethoxy)-3-ethoxybenzoyl]-4-piperidinecarboxamide is unique due to the presence of both difluoromethoxy and ethoxy groups, which confer distinct chemical and biological properties. Its structure allows for specific interactions with molecular targets, making it a valuable compound for research and potential therapeutic applications.